O-Demethylbuchenavianine
Overview
Description
O-demethylbuchenavianine is a piperidine alkaloid that consists of 5,7-dihydroxyflavone attached to a 1-methylpiperindin-2-yl moiety at position 8. It is a flavonoid alkaloid isolated from Buchenavia capitata, and has been shown to exhibit anti-HIV activity. It has a role as a metabolite and an anti-HIV agent. It is a piperidine alkaloid and a dihydroxyflavone.
Scientific Research Applications
Anti-HIV Activity
O-Demethylbuchenavianine, an alkaloid from Buchenavia capitata, has been identified as having anti-HIV activity. In a study, it was found to be the most active compound in a series of flavonoid alkaloids exhibiting moderate cytoprotective effects against HIV in human lymphoblastoid cells. It also showed cytotoxicity in the NCI human disease-oriented in vitro tumor screening panel (Beutler et al., 1992).
Antifungal Properties
The compound 7-demethoxytylophorine (DEM), a related alkaloid, has demonstrated significant antifungal activity, particularly against Penicillium italicum, a pathogen affecting citrus fruits. This study highlighted DEM's potential as a natural antifungal agent, with implications for controlling postharvest diseases in fruits (Chen et al., 2019).
Electrophysiological Effects
O-Demethyl encainide (ODE), another related compound, has been studied for its effects on sodium channels in guinea pig ventricular myocytes. The research focused on its potential use in treating arrhythmias, investigating the temperature and voltage dependence of its sodium channel blocking and unblocking properties (Johns et al., 1989).
Activation of Plant Defense Mechanisms
Research on DEM in navel oranges showed its ability to activate defense mechanisms against Penicillium italicum infection. This involves stimulating lignin biosynthesis and maintaining redox balance, highlighting a potential application in agriculture (Chen et al., 2022).
Role in DNA and Histone Demethylation
The role of demethylases, including O-Demethylation, in plant metabolism and their relevance in specialized pathways such as morphine biosynthesis in opium poppy, provides insights into the widespread occurrence of demethylases in plant alkaloid metabolism (Hagel & Facchini, 2010).
properties
Product Name |
O-Demethylbuchenavianine |
|---|---|
Molecular Formula |
C21H21NO4 |
Molecular Weight |
351.4 g/mol |
IUPAC Name |
5,7-dihydroxy-8-(1-methylpiperidin-2-yl)-2-phenylchromen-4-one |
InChI |
InChI=1S/C21H21NO4/c1-22-10-6-5-9-14(22)19-15(23)11-16(24)20-17(25)12-18(26-21(19)20)13-7-3-2-4-8-13/h2-4,7-8,11-12,14,23-24H,5-6,9-10H2,1H3 |
InChI Key |
BBZGOLNDVQZCIH-UHFFFAOYSA-N |
SMILES |
CN1CCCCC1C2=C(C=C(C3=C2OC(=CC3=O)C4=CC=CC=C4)O)O |
Canonical SMILES |
CN1CCCCC1C2=C(C=C(C3=C2OC(=CC3=O)C4=CC=CC=C4)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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